Cas no 71050-40-3 (4-Methoxythiophene-3-carboxylic acid)

• Product Name: 4-Methoxythiophene-3-carboxylic acid
• CAS No: 71050-40-3
• MF: C₆H₆O₃S
• MW: 158.175040721893
• MDL: MFCD00067997
• CID: 562045
• PubChem ID: 2778379
• Update Time: 2025-04-19

4-Methoxythiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methoxythiophene-3-carboxylic acid
• 3-Thiophenecarboxylicacid, 4-methoxy-
• 4-Methoxythiophene-3-CarboxylicAcid
• 3-Thiophenecarboxylic acid, 4-methoxy-
• Maybridge1_004713
• 4-methoxy-3-thienoic acid
• 3-Carboxy-4-methoxythiophene
• MLS000850547
• HMS554O05
• KEYPLCJVNVJJQK-UHFFFAOYSA-N
• HMS2807F05
• FCH918777
• SBB087295
• 4-Methoxy-thiophene-3-carboxyl
• MFCD00067997
• Z1201618692
• DS-0987
• SR-01000636863-1
• 4-METHOXYTHIOPHENE-3-
• 4-methoxythiophene-3-carboxylic acid, AldrichCPR
• CHEBI:194869
• SCHEMBL1432436
• EN300-114764
• CCG-47230
• DTXSID20380891
• CS-0043918
• 4-DIMETHYLAMINO-4-METHYLCHALCONE
• 4-(Methyloxy)-3-thiophenecarboxylic acid
• CHEMBL1329646
• FT-0618969
• AS-5493
• SY109872
• BP-11253
• A9333
• J-515681
• SMR000456565
• AKOS006228819
• 4-Methoxy-thiophene-3-carboxylic acid
• 71050-40-3
• AM804262
• DB-055483

• MDL： MFCD00067997
• Inchi： 1S/C6H6O3S/c1-9-5-3-10-2-4(5)6(7)8/h2-3H,1H3,(H,7,8)
• InChI Key： KEYPLCJVNVJJQK-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(=O)O)=C1)OC

Computed Properties

• Exact Mass: 158.00400
• Monoisotopic Mass: 158.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8
• XLogP3: 1.1

Experimental Properties

• Density: 1.370±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 106-107.5 ºC
• Boiling Point: 295.7°C at 760 mmHg
• Flash Point: 132.631°C
• Refractive Index: 1.577
• Solubility: Slightly soluble (4.6 g/l) (25 º C),
• PSA: 74.77000
• LogP: 1.45490

4-Methoxythiophene-3-carboxylic acid Security Information

• Hazard Statement： H315-H319-H335
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids